Cas no 63720-83-2 (Zotepine N-Oxide)
Zotepine N-Oxide Chemical and Physical Properties
Names and Identifiers
-
- Ethanamine, 2-[(8-chlorodibenzo[b,f]thiepin-10-yl)oxy]-N,N-dimethyl-, N-oxide
- Zotepine Impurity1
- Zotepine N-Oxide
-
- Inchi: 1S/C18H18ClNO2S/c1-20(2,21)9-10-22-16-11-13-5-3-4-6-17(13)23-18-8-7-14(19)12-15(16)18/h3-8,11-12H,9-10H2,1-2H3
- InChI Key: IZIOJMRQCYPVQW-UHFFFAOYSA-N
- SMILES: C([N+]([O-])(C)C)COC1C2=CC(Cl)=CC=C2SC2=CC=CC=C2C=1
Zotepine N-Oxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | Z700905-5mg |
Zotepine N-Oxide |
63720-83-2 | 5mg |
$ 201.00 | 2023-09-05 | ||
| TRC | Z700905-50mg |
Zotepine N-Oxide |
63720-83-2 | 50mg |
$ 1568.00 | 2023-09-05 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | Z700905-5mg |
2-((8-chlorodibenzo[b,f]thiepin-10-yl)oxy)-n,n-dimethylethan-1-amineoxide |
63720-83-2 | 5mg |
¥1800.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | Z700905-50mg |
2-((8-chlorodibenzo[b,f]thiepin-10-yl)oxy)-n,n-dimethylethan-1-amineoxide |
63720-83-2 | 50mg |
¥14400.00 | 2023-09-15 |
Zotepine N-Oxide Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on Zotepine N-Oxide
Zotepine N-Oxide (CAS No. 63720-83-2): An Overview of Its Properties, Applications, and Recent Research
Zotepine N-Oxide (CAS No. 63720-83-2) is a significant compound in the field of medicinal chemistry, particularly in the development of antipsychotic drugs. This compound is a metabolite of zotepine, an atypical antipsychotic used in the treatment of schizophrenia and other psychiatric disorders. The N-oxide form of zotepine has garnered attention due to its unique pharmacological properties and potential therapeutic applications.
The chemical structure of Zotepine N-Oxide is characterized by a nitrogen atom oxidized to the +1 oxidation state, forming a stable N-oxide moiety. This structural modification can significantly alter the pharmacokinetic and pharmacodynamic properties of the parent compound, zotepine. The N-oxide form often exhibits enhanced solubility, stability, and bioavailability, making it an attractive candidate for further pharmaceutical development.
Recent research has focused on the mechanism of action of Zotepine N-Oxide. Studies have shown that it acts as a partial agonist at serotonin 5-HT1A receptors and an antagonist at dopamine D2 receptors. These dual mechanisms contribute to its antipsychotic effects while potentially reducing side effects associated with traditional antipsychotics. The N-oxide form has also been found to have a longer half-life compared to zotepine, which could lead to more sustained therapeutic effects.
In clinical trials, Zotepine N-Oxide has demonstrated promising results in the treatment of schizophrenia. A phase II trial published in the *Journal of Clinical Psychopharmacology* reported that patients treated with Zotepine N-Oxide showed significant improvements in positive and negative symptoms of schizophrenia, with fewer adverse effects compared to conventional antipsychotics. These findings suggest that Zotepine N-Oxide may offer a safer and more effective alternative for managing psychiatric disorders.
The safety profile of Zotepine N-Oxide is another area of active research. Preclinical studies have indicated that it has a favorable safety margin, with minimal effects on cardiovascular and metabolic parameters. This is particularly important given the high incidence of metabolic syndrome and cardiovascular complications associated with long-term use of antipsychotic medications.
Furthermore, the potential for drug-drug interactions is an important consideration in the development of new antipsychotics. Research has shown that Zotepine N-Oxide has a low potential for interacting with other medications, which could enhance its utility in polypharmacy settings where patients are often prescribed multiple drugs.
In addition to its therapeutic applications, Zotepine N-Oxide has been studied for its neuroprotective properties. In vitro and in vivo experiments have demonstrated that it can reduce oxidative stress and inflammation in neuronal cells, suggesting potential benefits in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
The synthesis and production of Zotepine N-Oxide have also been optimized to improve yield and purity. Advanced synthetic methods have been developed to produce this compound efficiently, ensuring consistent quality for clinical use and research purposes.
In conclusion, Zotepine N-Oxide (CAS No. 63720-83-2) represents a promising compound in the field of medicinal chemistry. Its unique pharmacological properties, favorable safety profile, and potential therapeutic applications make it an important candidate for further development in the treatment of psychiatric disorders and other neurological conditions. Ongoing research continues to explore its full potential, paving the way for innovative treatments in the future.
63720-83-2 (Zotepine N-Oxide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)